Cas no 2172217-39-7 (4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole
• CAS No: 2172217-39-7
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 5994140
• PubChem ID: 165877331
• Update Time: 2025-10-18

4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole
• 2172217-39-7
• EN300-1595202

• Inchi： 1S/C12H20ClN3/c1-9(2)12-11(8-13)14-15-16(12)10-6-4-3-5-7-10/h9-10H,3-8H2,1-2H3
• InChI Key： TYLGCGPTOBMFCS-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C)C)N(C2CCCCC2)N=N1

Computed Properties

• Exact Mass: 241.1345753g/mol
• Monoisotopic Mass: 241.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole (CAS No. 2172217-39-7)

4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole, identified by its Chemical Abstracts Service number 2172217-39-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and utility in drug development. The structural features of 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole, particularly the presence of a chloromethyl group and an isopropyl substituent on the triazole ring, contribute to its unique chemical properties and potential applications.

The chloromethyl moiety in the molecular structure of this compound introduces reactivity that makes it a valuable intermediate in synthetic chemistry. This functional group can participate in various chemical transformations, including nucleophilic addition reactions, which are commonly exploited in the synthesis of more complex molecules. The cyclohexyl group provides steric hindrance and influences the electronic properties of the triazole ring, potentially modulating its interaction with biological targets. Meanwhile, the isopropyl substituent at the 5-position adds another layer of conformational flexibility, which can be critical for optimizing pharmacokinetic profiles.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to engage with biological macromolecules in multiple ways. Triazoles, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole aligns well with these trends, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a building block for more complex therapeutic agents. The chloromethyl group can serve as a handle for further functionalization via cross-coupling reactions such as Suzuki or Heck couplings, allowing chemists to attach diverse molecular fragments while retaining the core triazole scaffold. This modular approach is particularly useful in generating libraries of compounds for high-throughput screening (HTS) to identify novel bioactive molecules.

The cyclohexyl substituent not only influences electronic properties but also contributes to solubility and metabolic stability. In drug development, optimizing these parameters is crucial for achieving desired pharmacokinetic profiles. Additionally, the presence of an isopropyl group can enhance binding affinity by introducing specific steric interactions with biological targets. These features make 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole an intriguing candidate for further medicinal chemistry optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of heterocyclic compounds like this one. By leveraging machine learning models trained on large datasets of bioactive molecules, researchers can predict potential binding modes and optimize structural features before conducting experimental validations. This approach has accelerated the discovery process significantly and has been instrumental in identifying lead compounds for various therapeutic indications.

The synthesis of 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole involves multi-step organic transformations that highlight modern synthetic methodologies. For instance, the introduction of the chloromethyl group can be achieved through chlorination reactions or by reacting halogenated precursors with Grignard reagents under controlled conditions. The coupling between the cyclohexyl and triazole moieties often requires palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes that ensure high selectivity and yield.

The role of this compound in medicinal chemistry extends beyond its use as an intermediate. Preliminary studies have suggested that derivatives of 4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. For example, modifications to the triazole ring or the attached substituents could alter binding interactions with target proteins or enzymes involved in metabolic pathways relevant to cancer or inflammation.

In conclusion,4-(chloromethyl)-1-cyclohexyl-5-(propan-2-yl)-1H-1,2,3-triazole (CAS No. 2172217-39-7) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features—combining a reactive chloromethyl group with stabilizing and flexible substituents—make it an attractive candidate for further development into novel therapeutic agents. As computational tools continue to evolve and synthetic methodologies advance，this compound is poised to play an important role in future drug discovery efforts across multiple therapeutic areas.